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Compound of Interest

Compound Name: Methiodone

Cat. No.: B12794296

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Methiodone, more commonly known as Methadone Hydrochloride. Adherence to
these procedures is critical to ensure a safe laboratory environment and minimize exposure
risk.

Hazard Identification and Risk Assessment

Methadone Hydrochloride is a potent synthetic opioid analgesic.[1] Occupational exposure can
lead to significant health risks. It is classified as fatal if swallowed and toxic in contact with skin
or if inhaled.[2][3] It is also suspected of causing genetic defects and of damaging fertility or the
unborn child.[2][3] Due to its potency, all contact should be minimized through engineering
controls, administrative controls, and appropriate personal protective equipment (PPE).

Quantitative Data Summary

While specific Occupational Exposure Limits (OELSs) for Methadone Hydrochloride have not
been established by major regulatory bodies like OSHA or ACGIH, for potent pharmaceutical
compounds, an internal OEL of less than 10 pg/m? is often applied as a protective measure.[4]
[5] The following table summarizes key toxicological data.
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. Route of
Parameter Species o . Value
Administration

LD50 Rat Oral 30 mg/kg
LD50 Mouse Oral 124 mg/kg
LD50 Rat Intravenous 92 mg/kg
LD50 Mouse Intravenous 16 mg/kg
LD50 Mouse Subcutaneous 16 mg/kg
LD50 Guinea Pig Subcutaneous 54 mg/kg
LDLO Monkey Subcutaneous 10 mg/kg

Data sourced from
VistaPharm and
Pharma Source Direct
Safety Data Sheets.[6]

[7]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling Methadone Hydrochloride in a
laboratory setting.

Primary Engineering Controls:

» Ventilation: All handling of powdered Methadone Hydrochloride must be conducted in a
certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

» Containment: For high-risk operations involving larger quantities or potential for
aerosolization, consider the use of a glove box or other closed-system transfers.

Required Personal Protective Equipment:

» Respiratory Protection:
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o For operations that may generate dust or aerosols, a NIOSH-approved P100 respirator is
required.[8] For lower-risk activities with adequate engineering controls, a fit-tested N95
respirator may be sufficient.[9]

Hand Protection:

o Double gloving with powder-free nitrile gloves is required.[9] The outer glove should be
changed immediately upon contamination.

Eye and Face Protection:

o Chemical safety goggles or safety glasses with side shields are mandatory.[8][9] A face
shield should be worn in addition to goggles when there is a splash hazard.

Body Protection:

o Adisposable lab coat or gown with long sleeves and tight cuffs is required.[9] For
extensive handling, a disposable coverall such as Tyvek® is recommended.[7]

Foot Protection:

o Closed-toe shoes are required in all laboratory areas. Shoe covers should be used when
there is a risk of powder spillage.

Experimental Protocol: Handling and Weighing of
Methadone Hydrochloride Powder

This protocol outlines the steps for safely handling and weighing Methadone Hydrochloride
powder.

e Preparation:
o Ensure the chemical fume hood is certified and functioning correctly.
o Decontaminate the work surface within the fume hood.

o Assemble all necessary equipment (e.g., weighing paper, spatula, container) within the
fume hood.
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o Don all required PPE as outlined above. A colleague should be available to provide
assistance and observe procedures.

e Handling and Weighing:

o

Carefully open the container of Methadone Hydrochloride inside the fume hood.

[e]

Use a dedicated, clean spatula to transfer the desired amount of powder onto weighing
paper or into a tared container.

[e]

Avoid any actions that could generate dust.

o

Once weighing is complete, securely close the primary container.

e Post-Handling:

[e]

Clean all equipment that has come into contact with the powder using a suitable solvent
(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

o Wipe down the work surface of the fume hood.
o Remove the outer pair of gloves and dispose of them as hazardous waste.

o With the inner gloves still on, transport the weighed compound to its destination within the
laboratory.

o Remove all PPE in the designated doffing area, disposing of single-use items in a labeled
hazardous waste container.

o Thoroughly wash hands with soap and water.

Operational Plan: Spill Response

In the event of a spill, immediate and correct action is crucial to prevent exposure and
contamination.
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Caption: Workflow for the safe response to a Methadone Hydrochloride spill.

Disposal Plan

All waste contaminated with Methadone Hydrochloride must be treated as hazardous waste.

e PPE and Consumables: All used gloves, gowns, weighing papers, and other disposable
items that have come into contact with Methadone Hydrochloride should be placed in a
dedicated, labeled hazardous waste container.[5][8]

e Unused Product: Unused or expired Methadone Hydrochloride should not be disposed of in
the trash or down the drain.[10] It must be disposed of through a licensed hazardous waste
disposal company, following all local, state, and federal regulations for controlled substances.
[51[11]

o Containers: Empty containers that held Methadone Hydrochloride should be triple-rinsed
with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.
The empty, rinsed container can then be disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12794296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

